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molecular formula C10H13BrS B8464500 1-(3-Bromopropyl)-4-methylthiobenzene

1-(3-Bromopropyl)-4-methylthiobenzene

Cat. No. B8464500
M. Wt: 245.18 g/mol
InChI Key: PXESJDCAYUCGAE-UHFFFAOYSA-N
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Patent
US08129361B2

Procedure details

Compound 96-1 (940 mg) was dissolved in methylene chloride (20 ml), triphenylphosphine (1.43 g) and N-bromosuccinimide (966 mg) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1 hr, and at room temperature for 18 hr. The reaction mixture was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether (50 ml) was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography to give the object product (1.13 g) as a colorless oil.
Name
Compound 96-1
Quantity
940 mg
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
20 mL
Type
solvent
Reaction Step One
Name
triphenylphosphine
Quantity
1.43 g
Type
reactant
Reaction Step Two
Name
N-bromosuccinimide
Quantity
966 mg
Type
reactant
Reaction Step Two
Name
product

Identifiers

REACTION_CXSMILES
[CH3:1][S:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][CH2:10][CH2:11]O)=[CH:5][CH:4]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Br:32]N1C(=O)CCC1=O>C(Cl)Cl>[Br:32][CH2:11][CH2:10][CH2:9][C:6]1[CH:7]=[CH:8][C:3]([S:2][CH3:1])=[CH:4][CH:5]=1

Inputs

Step One
Name
Compound 96-1
Quantity
940 mg
Type
reactant
Smiles
CSC1=CC=C(C=C1)CCCO
Name
methylene chloride
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
triphenylphosphine
Quantity
1.43 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
N-bromosuccinimide
Quantity
966 mg
Type
reactant
Smiles
BrN1C(CCC1=O)=O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred under ice-
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
TEMPERATURE
Type
TEMPERATURE
Details
cooling for 1 hr
Duration
1 h
WASH
Type
WASH
Details
The reaction mixture was washed with water and saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
ADDITION
Type
ADDITION
Details
Diethyl ether (50 ml) was added
FILTRATION
Type
FILTRATION
Details
the precipitated triphenylphosphine oxide was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
The concentrate of the filtrate
CUSTOM
Type
CUSTOM
Details
was purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 18 h
Name
product
Type
product
Smiles
BrCCCC1=CC=C(C=C1)SC
Measurements
Type Value Analysis
AMOUNT: MASS 1.13 g
YIELD: CALCULATEDPERCENTYIELD 89.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.